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Compound of Interest

Compound Name: 2,5-Diaminotoluene sulfate

Cat. No.: B3419306

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,5-Diaminotoluene sulfate (CAS 615-
50-9), a chemical compound with significant applications in various industrial and research
settings. This document collates essential data on its physicochemical properties, toxicological
profile, safety and handling protocols, and established applications. Detailed experimental
methodologies are also provided to support laboratory and research activities.

Core Physicochemical Properties

2,5-Diaminotoluene sulfate is an organic sulfate salt.[1][2] It is the sulfate salt of toluene-2,5-
diamine.[3] The compound is typically encountered as a light tan to light purple powder.[1][3][4]
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Property Value Source(s)
CAS Number 615-50-9 [2][5]
Molecular Formula C7H12N204S [11[31[61[7]
Molecular Weight 220.25 g/mol [11[7118]
Appearance Light tan to light purple powder  [1][3][4]
Melting Point >300 °C [2][3]
Decomposition Temperature >250 °C [5]

Water: 5.03 g/L (20 °C)
Ethanol: 1 < S <10 g/L DMSO:

Solubility [3]
5 < S <15 g/L Acetone/Water
(L:1):<1gL
2.47 (saturated aqueous

pH [31[°]

solution at 20 °C)

Toxicological Profile

2,5-Diaminotoluene sulfate is classified as toxic if swallowed and harmful in contact with skin

or if inhaled.[5][10][11][12] It is also recognized as a skin sensitizer and is toxic to aquatic life
with long-lasting effects.[5][10][12]

Toxicity Metric Value Species Source(s)
Oral LD50 98 - 102 mg/kg bw Rat [10][11][12]
Dermal LD50 > 5000 mg/kg bw Rabbit [10][11]
Inhalation LC50 0.99 mg/L air - [10][11]
Toxicity to Fish (LC50) 1.08 mg/L (96 h) Danio rerio [11]
Toxicity to Daphnia 1.19 mg/L (48 h) Daphnia magna [11]

(EC50)

Key Toxicological Endpoints:
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» Skin and Eye Irritation: The substance is considered mildly irritating to the eyes and skin.[11]

Rabbits exhibited a slight dermal irritation response after exposure to a 2.5% solution.[13]

e Sensitization: Repeated or prolonged contact may cause skin sensitization.[11] It is classified

as a skin sensitizer in both laboratory animals and humans.[13]

o Carcinogenicity: While some derivatives of diaminotoluene are known carcinogens, studies

on 2,5-Diaminotoluene sulfate have shown it to be noncarcinogenic to rats and mice in

both oral and dermal exposure studies.[13]

o Reproductive Toxicity: At high oral doses (80 mg/kg/day), it was toxic to pregnant rats and

their embryos; however, doses between 10 and 50 mg/kg/day did not result in congenital or

maternal abnormalities.[13]

Safety, Handling, and GHS Classification

Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling

2,5-Diaminotoluene sulfate.

Hazard Class

Hazard Statement

GHS Pictogram

Acute Toxicity (Oral), Category
3

H301: Toxic if swallowed

Acute Toxicity (Dermal),

Category 4

H312: Harmful in contact with

skin

Acute Toxicity (Inhalation),

Category 4

H332: Harmful if inhaled

Skin Sensitization, Category 1

H317: May cause an allergic

skin reaction

Hazardous to the Aquatic
Environment (Chronic),

Category 2

H411: Toxic to aquatic life with

long lasting effects
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Personal Protective Equipment (PPE) and Engineering
Controls

e Engineering Controls: Use only in a chemical fume hood.[4][14] Facilities should be
equipped with an eyewash station and a safety shower.[4]

o Eye/Face Protection: Wear safety goggles.[11]
o Skin Protection: Wear protective gloves and clothing.[11]

» Respiratory Protection: Use local exhaust or a breathing protection apparatus.[11]

First Aid Measures

 If Swallowed: Do NOT induce vomiting.[4][14] Immediately call a POISON CENTER or
doctor.[5][11]

e If on Skin: Wash off immediately with plenty of water for at least 15 minutes.[4][14] Remove
contaminated clothing and wash it before reuse.[4]

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[4][11] If breathing is difficult, give oxygen.[4]

 If in Eyes: Rinse immediately with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids.[4] Seek medical advice.[14]

Fire-Fighting Measures

o Suitable Extinguishing Media: Water spray, carbon dioxide (COZ2), dry chemical, or chemical
foam.[14]

o Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide
(CO2), and sulfur oxides.[11][14]

« Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[14]
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Prevention (P-Statements)

P P261: Avoid breathing dust

P P280: Wear protective gloves/clothing

A

P270: Do not eat, drink or smoke when using

P273: Avoid release to the environment

Response (P-Statements)

requires
requires
Hazard Identification
H312/H332 | Harmful in contact with skin or if inhaled requires
leads to
H317 | May cause an allergic skin reaction
requires
H301  Toxic if swallowed  /
leads to
H411 Toxic to aquatic life with long lasting effects requires  /
leads to
Y
leads to

P302+P352: IF ON SKIN: Wash with plenty of water

P333+P317: If skin irritation or rash occurs: Get medical help

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER

P> P391: Collect spillage

Click to download full resolution via product page

Caption: Hazard classification and corresponding precautionary measures.
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Applications and Uses
2,5-Diaminotoluene sulfate is a versatile chemical intermediate with several key applications:
e Hair Dyes: It is a primary ingredient in permanent oxidative hair dye formulations, used to

produce a wide range of colors including black, brown, blonde, and grey shades.[3][8][15] It
is used at concentrations of 0.1% to 4.0% in hair dyes and colors.[1][3]

o Dye Production: It serves as an intermediate in the synthesis of various dyes for textiles,
furs, leather, wood stains, and pigments.[1][3][15] Specifically, it is used to produce CI Basic
Red 2 and CI Acid Brown 103.[3]

» Other Industrial Uses: It finds application in photographic paper processing and in the
production of polyurethanes.[8][15]

Experimental Protocols
First Aid Experimental Workflow

In the event of accidental exposure, the following workflow should be initiated immediately.
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Exposure Occurs

Initial Aisessment

Determine Exposure Route

Skin Eyes

nhalation Ingestion

Immediate Actions

Y

Skin Contact:

Eye Contact: Inhalation:
- Flush with water for 15 min - Move to fresh air
- Lift eyelids - Provide oxygen if needed

Ingestion:

- Remove contaminated clothing
- Flush with water for 15 min

- DO NOT induce vomiting
- Give 2-4 cups of milk/water

Call POISON CENTER immediately

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid workflow for exposure incidents.

Analytical Methods for Detection

Analytical methods for the determination of 2,5-Diaminotoluene in hair dyes have been
established:

¢ Thin-Layer Chromatography (TLC):

o Extraction: Extract the aromatic amines, including 2,5-diaminotoluene, from the hair dye
sample using methanol.

o Separation: Perform separation of the extracted components using thin-layer
chromatography.

o Visualization: Visualize the separated amines using para-dimethylaminobenzaldehyde.[1]

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b3419306?utm_src=pdf-body-img
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Diaminotoluene-sulfate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e Gas Chromatography (GC):

o Gas chromatography can be employed for the determination of isomeric diaminotoluenes.

[1]

Synthesis Method Overview

A patented method describes the preparation of high-quality 2,5-Diaminotoluene sulfate.[16]
The process focuses on the effective separation of the product from the byproduct o-toluidine.
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Raw Material:
2-Aminoazotoluene

Reduction Step:

- Use reducing metal (Fe, Zn)
- Azo bond rupture

Separation:
- Distill off byproduct (o-toluidine)
- Filter out metal sludge

Ah A \(ath B

Purification Path Puxification Path B

(Alkaline Extraction) (Add Sulfuric Acid to FiItrate)
Gdsorption & Decolorizatior) Gilter Crude 2,5-TDAS)

. . . Repeated Adsorption & Decolorization
RGN ST Ac'd) ( (Acidic/Alkaline Activated Carbon) )

High-Quality 2,5-TDAS High-Quality 2,5-TDAS
(Yield: 70-86%) (Yield: 65-76%)

Click to download full resolution via product page

Caption: Overview of a synthesis method for 2,5-Diaminotoluene sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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